Cas no 292040-78-9 (1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine
• CAS No: 292040-78-9
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 6441586
• PubChem ID: 17822812
• Update Time: 2025-06-30

1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine
• 1H-Imidazol-2-amine, 1-[(6-methyl-3-pyridinyl)methyl]-

• Inchi： 1S/C10H12N4/c1-8-2-3-9(6-13-8)7-14-5-4-12-10(14)11/h2-6H,7H2,1H3,(H2,11,12)
• InChI Key： RLEMNDYCXXXSOM-UHFFFAOYSA-N
• SMILES： C1(N)N(CC2=CC=C(C)N=C2)C=CN=1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 420.4±47.0 °C(Predicted)
• pka: 7.93±0.50(Predicted)

Additional information on 1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine

Comprehensive Overview of 1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine (CAS No. 292040-78-9)

1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine, with the CAS number 292040-78-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of imidazole derivatives, which are known for their versatile applications in medicinal chemistry and material science. The unique structural features of this molecule, including the 6-methylpyridinyl and imidazol-2-amine moieties, contribute to its potential as a building block for drug discovery and other high-value applications.

In recent years, the demand for imidazole-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine because of its potential as a precursor for kinase inhibitors and anti-inflammatory agents. The compound's CAS No. 292040-78-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies. Its molecular structure allows for selective interactions with biological targets, making it a valuable tool for structure-activity relationship (SAR) studies.

The synthesis of 1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine involves multi-step organic reactions, often starting from commercially available pyridine and imidazole derivatives. Optimizing the yield and purity of this compound is a key focus for chemists, as impurities can significantly impact its performance in downstream applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its quality meets industry standards.

One of the trending topics in the field is the exploration of green chemistry approaches for synthesizing imidazole derivatives. Researchers are investigating eco-friendly catalysts and solvent systems to produce 1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine with minimal environmental impact. This aligns with the growing emphasis on sustainable chemical processes in both academia and industry. The compound's CAS No. 292040-78-9 is often associated with these innovative methodologies in scientific literature.

Beyond pharmaceuticals, 1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine has potential applications in material science. Its aromatic and heterocyclic structure makes it a candidate for developing organic electronic materials, such as OLEDs and conductive polymers. The compound's ability to form stable complexes with metals also opens doors for its use in catalysis and sensor technologies. These interdisciplinary applications highlight the versatility of this imidazole derivative.

In the context of drug discovery, 1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine is being studied for its potential to modulate various biological pathways. Its imidazol-2-amine group is particularly noteworthy, as it can participate in hydrogen bonding and other molecular interactions critical for target binding. This has led to increased interest in the compound's CAS No. 292040-78-9 among medicinal chemists seeking to develop next-generation therapeutics.

Quality control is paramount when working with 1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine. Reputable suppliers provide detailed certificates of analysis (CoA) to verify the compound's identity, purity, and stability. Researchers are advised to store the material under recommended conditions to prevent degradation, as the imidazole ring can be sensitive to environmental factors. Proper handling and storage ensure the compound retains its efficacy in experimental settings.

The future outlook for 1-(6-methylpyridin-3-yl)methyl-1H-imidazol-2-amine is promising, with ongoing research exploring its full potential. As the scientific community continues to uncover new applications for imidazole derivatives, this compound's CAS No. 292040-78-9 will likely remain a topic of interest. Its combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial innovation.